Cas no 10088-21-8 (9,19-Cyclopregn-17(20)-en-16-one,3-(dimethylamino)-4,4,14-trimethyl-, (3b,5a,17E)- (9CI))

• Product Name: 9,19-Cyclopregn-17(20)-en-16-one,3-(dimethylamino)-4,4,14-trimethyl-, (3b,5a,17E)- (9CI)
• CAS No: 10088-21-8
• MF: C₂₆H₄₁NO
• MW: 383.609847784042
• CID: 153114
• PubChem ID: 101280216
• Update Time: 2025-04-19

9,19-Cyclopregn-17(20)-en-16-one,3-(dimethylamino)-4,4,14-trimethyl-, (3b,5a,17E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclopregn-17(20)-en-16-one,3-(dimethylamino)-4,4,14-trimethyl-, (3b,5a,17E)- (9CI)
• (17E)-3β-(Dimethylamino)-4,4,14-trimethyl-9β,19-cyclo-5α-pregn-17(20)-en-16-one
• cyclobuxophylline-K (N,N-Dimethylcyclobuxophylline-O)
• 16H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene,9,19-cyclopregn-17(20)-en-16-one deriv.
• 9,19-Cyclo-5a,9b-pregn-17(20)-en-16-one,3b-(dimethylamino)-4,4,14-trimethyl- (7CI,8CI)
• Cyclobuxophylline
• CyclobuxophyllineK
• N,N-Dimethylcyclobuxophylline O
• N-Methylbuxenone
• N-Methylbuxenone M
• N-Methylcyclobuxophyllinine M
• 10088-21-8
• (17E)-3beta-(Dimethylamino)-4,4,14-trimethyl-9beta,19-cyclo-5alpha-pregn-17(20)-en-16-one
• (1S,3R,6S,8R,11S,12S,15Z,16S)-6-(Dimethylamino)-15-ethylidene-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-14-one

• Inchi： 1S/C26H41NO/c1-8-17-18(28)15-24(5)20-10-9-19-22(2,3)21(27(6)7)11-12-25(19)16-26(20,25)14-13-23(17,24)4/h8,19-21H,9-16H2,1-7H3/b17-8+/t19-,20-,21-,23+,24-,25+,26-/m0/s1
• InChI Key： HHRXHLXZXPRKOE-YJLHYQISSA-N
• SMILES： O=C1/C(=C\C)/[C@@]2(C)CC[C@]34[C@@H](CC[C@H]5C(C)(C)[C@H](CC[C@]35C4)N(C)C)[C@]2(C)C1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 383.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 6.4

Experimental Properties

• PSA: 52.54
• LogP: 5.86480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines